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Compound of Interest

Compound Name:
Bis(diisopropylamino)chlorophosp

hine

Cat. No.: B1630993 Get Quote

Essential Safety and Handling Guide for
Bis(diisopropylamino)chlorophosphine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Bis(diisopropylamino)chlorophosphine. Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Bis(diisopropylamino)chlorophosphine is a corrosive solid that causes severe skin burns

and eye damage, and may also cause respiratory irritation.[1] It is highly reactive with water

and moisture.[1][2] Proper personal protective equipment (PPE) and handling protocols are

mandatory to prevent exposure and ensure a safe working environment.

Hazard Identification and Classification
Understanding the specific hazards associated with Bis(diisopropylamino)chlorophosphine
is the first step in safe handling.
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Hazard Classification Description

Skin Corrosion/Irritation Category 1B: Causes severe skin burns.[1][2]

Serious Eye Damage/Irritation
Category 1: Causes serious eye damage.[1][2]

[3]

Specific Target Organ Toxicity Category 3: May cause respiratory irritation.[1]

Water Reactivity
Reacts violently with water, liberating toxic and

flammable gases.[1]

Corrosivity May be corrosive to metals.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when working with this compound. The following table

outlines the required PPE for various activities.
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Body Part Required PPE Standard/Specification

Respiratory

NIOSH/MSHA approved

respirator (e.g., N95 dust mask

for solids, or a full-face

respirator with appropriate

cartridges if dust or vapors are

generated).[2]

29 CFR 1910.134 or European

Standard EN 149.[2]

Eyes & Face
Tightly fitting safety goggles

and a face shield.[2]

29 CFR 1910.133 or European

Standard EN166.[2]

Hands
Chemical-resistant gloves

(e.g., nitrile, neoprene).[4]

ASTM D6978 for

chemotherapy gloves is a

good reference for high-risk

chemicals.[5]

Body

Chemical-resistant suit or long-

sleeved lab coat and apron.[2]

[4]

EN ISO 27065 for protective

clothing against pesticides can

be a useful guideline.[6]

Feet
Chemical-resistant, steel-toed

boots.[4][7]

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of Bis(diisopropylamino)chlorophosphine
from receipt to disposal.

Preparation and Engineering Controls:

Work exclusively in a certified chemical fume hood.[1][2]

Ensure a safety shower and eyewash station are readily accessible.[2]

Handle under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction with

moisture.[1]

Keep the compound away from water, strong oxidizing agents, and alcohols.[1]
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Donning PPE:

Before handling, put on all required PPE as specified in the table above.

Handling the Chemical:

Carefully unseal the container within the chemical fume hood.

Avoid creating dust.[1] If the compound is a solid, handle it gently.

Weigh and transfer the chemical using clean, dry utensils.

Keep containers tightly closed when not in use.[1]

Disposal Plan:

All waste, including contaminated PPE and empty containers, must be treated as

hazardous waste.

Dispose of contents and container to an approved waste disposal plant.[1]

Do not dispose of down the drain.[1]

Follow all local, regional, and national hazardous waste regulations.[1]

Emergency Procedures: Spill Response
In the event of a spill, immediate and appropriate action is critical. The following workflow

outlines the necessary steps.
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Workflow for Bis(diisopropylamino)chlorophosphine Spill

Immediate Actions

Assessment & PPE

Cleanup Procedure

Decontamination & Disposal

Evacuate Immediate Area

Alert Colleagues & Supervisor

Isolate the Spill Area

Assess Spill Size & Risk

Don Appropriate PPE for Spill Cleanup

Contain the Spill with Inert Absorbent Material (e.g., sand, vermiculite)

DO NOT use water or aqueous solutions

Carefully Sweep or Scoop into a Labeled, Sealable Waste Container

Decontaminate the Area

Remove PPE Carefully

Dispose of all materials as hazardous waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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